![molecular formula C5H4Cl2N2O B1403868 2,6-dichloro-3-Methoxypyrazine CAS No. 1430460-52-8](/img/structure/B1403868.png)
2,6-dichloro-3-Methoxypyrazine
Overview
Description
Scientific Research Applications
1. Wine Flavor Analysis
2,6-dichloro-3-Methoxypyrazine (among other methoxypyrazines) is significantly studied in the context of wine flavor and aroma. It's recognized for its contribution to the vegetative and herbaceous characteristics in certain wine varieties. Research has developed methods for the sensitive quantification and analysis of methoxypyrazines in wine. These compounds are crucial in understanding the sensory attributes of wines, such as Sauvignon Blanc and Cabernet Sauvignon, contributing to their unique aroma profiles.
- The development of a mixed-mode solid-phase extraction method and further gas chromatography mass spectrometry for the analysis of methoxypyrazines in wine has been pivotal. It has allowed for the analysis of these compounds at ng/L levels, providing insights into their sensory contributions to wines, especially those from specific regions like Chilean Sauvignon Blanc and Spanish red wines (Lopez et al., 2011).
- A quantitative survey of methoxypyrazines in South African Sauvignon Blanc wines has been conducted, confirming the significance of these compounds in the typical aroma of the cultivar. This study also highlighted the influence of grape maturity, climate, and geographical origin on methoxypyrazine concentrations (Alberts et al., 2016).
2. Viticultural and Enological Impact
Research delves into the biosynthesis of methoxypyrazines in grapes and explores how viticultural practices can influence their concentrations. The understanding of their biosynthetic pathways is crucial for managing their levels in wines, thereby controlling the sensory attributes of the final product.
- A study elucidated the role of a specific methyltransferase in the methoxypyrazine-derived flavor of wine. This enzyme is responsible for the final step in methoxypyrazine synthesis in grape berries and is a major determinant of certain methoxypyrazine production, affecting the herbaceous/green/vegetal sensory attributes of certain wines (Dunlevy et al., 2013).
3. Analytical Method Development
There is a significant focus on developing sensitive and accurate methods for analyzing methoxypyrazines in various matrices. These methods are essential for understanding the influence of these compounds in different contexts, including their impact on wine aroma and quality.
- Techniques like stirbar sorptive extraction combined with multidimensional gas chromatography-mass spectrometry have been developed for analyzing alkylmethoxypyrazines in wine. These methods have achieved detection limits under 0.08 ng/L, indicating their high sensitivity and applicability in understanding the aroma properties of wines from specific regions (Wen et al., 2018).
4. Flavor and Aroma Characterization
Studies also focus on the characterization and influence of methoxypyrazines on the flavor and aroma profiles of foods and beverages. Understanding the sensory impact of these compounds is essential for quality control and product development in the food and beverage industry.
- The chemical and sensory evaluation of magnetic polymers as a remedial treatment for elevated concentrations of 3-Isobutyl-2-methoxypyrazine in Cabernet Sauvignon grape must and wine is an example of innovative approaches to manage these compounds. This study highlights the potential of using magnetic polymers to decrease undesirable aroma nuances without negatively impacting the overall aroma profile of wines (Liang et al., 2018).
Safety and Hazards
The safety data sheet for a related compound, 2,6-dichloro-3-nitropyridine, mentions that it causes skin irritation, serious eye irritation, may cause an allergic skin reaction, and may cause respiratory irritation . It’s important to note that the safety and hazards of 2,6-dichloro-3-Methoxypyrazine might be different.
Future Directions
One of the future directions could be the study of the impact of halobenzoquinones, a class of compounds to which 2,6-dichloro-3-Methoxypyrazine might be related, on aquatic organisms . Another direction could be the investigation of the transformation of organic compounds during water chlorination .
Properties
IUPAC Name |
3,5-dichloro-2-methoxypyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2N2O/c1-10-5-4(7)9-3(6)2-8-5/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MORBPWIOMXSHJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(N=C1Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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